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Compound of Interest

Compound Name: Ethyl trans-2-decenoate

Cat. No.: B1663362 Get Quote

For researchers and scientists handling Ethyl trans-2-decenoate, ensuring its proper disposal

is a critical component of laboratory safety and environmental responsibility. Adherence to

established protocols minimizes risks and ensures compliance with regulatory standards. This

guide provides essential information on the safe and effective disposal of Ethyl trans-2-
decenoate.

Immediate Safety and Disposal Procedures
Ethyl trans-2-decenoate should be managed as a hazardous waste material. It is imperative

to prevent its release into the environment. Do not allow this chemical to enter drains or surface

water.[1][2] In the event of a spill, absorb the material with a liquid-binding agent such as sand,

diatomaceous earth, or a universal binding agent.[1][2] The collected material must then be

treated as hazardous waste and disposed of according to institutional and regulatory

guidelines.

Key Disposal Steps:

Waste Identification and Collection:

Clearly label a dedicated waste container for Ethyl trans-2-decenoate with its name and

associated hazards.

Collect waste in a sealable, chemically compatible container to prevent leaks or spills.
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Storage:

Store the waste container in a designated, well-ventilated hazardous waste accumulation

area.

Ensure the storage area is away from incompatible materials, particularly strong oxidizing

agents.[3]

Professional Disposal:

Arrange for the disposal of the chemical waste through a licensed hazardous waste

disposal company.

Follow all local, state, and federal regulations for the transportation and disposal of

hazardous materials. The Resource Conservation and Recovery Act (RCRA) provides the

framework for hazardous waste management in the United States.[4][5]

Hazard and Physical Property Summary
For quick reference, the following table summarizes the key hazard and physical data for Ethyl
trans-2-decenoate. This information is crucial for safe handling and in determining the

appropriate disposal route.

Property Value Source

Physical State Liquid [3]

Appearance Colorless to pale yellow [1][2][3]

Flash Point 91 °C / 195.8 °F (closed cup) [6]

Boiling Point 251 °C / 483.8 °F [3]

Density 0.88 g/mL at 25 °C [6]

Hazards Skin Irritant, Eye Irritant [1][6]
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The following diagram illustrates the decision-making process for the proper disposal of Ethyl
trans-2-decenoate in a laboratory setting.
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Disposal workflow for Ethyl trans-2-decenoate.
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Disclaimer: This information is intended for guidance and educational purposes only. Always

consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet

(SDS) before handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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